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Compound of Interest

Compound Name: Platanic acid

Cat. No.: B1197482 Get Quote

An important clarification regarding chemical nomenclature is crucial for ensuring laboratory

safety. The query for "Platanic acid" may stem from a potential confusion with the similarly

named but chemically distinct and significantly more hazardous compound, "Chloroplatinic

acid." This guide provides disposal procedures for both substances, emphasizing the critical

importance of accurate chemical identification prior to handling and disposal.

Platanic acid is a naturally occurring pentacyclic triterpenoid, a type of organic acid.[1] In

contrast, Chloroplatinic acid (often referred to as platinic acid) is a hazardous, corrosive, and

toxic inorganic compound containing platinum. Due to the significant differences in their

properties and associated risks, the disposal protocols for these two substances are vastly

different.

Identifying Your Chemical
Before proceeding with any disposal protocol, it is imperative to verify the identity of the

chemical. Consult the Safety Data Sheet (SDS) provided by the manufacturer. The CAS

number is a definitive identifier:
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Chemical Name CAS Number Formula Chemical Class

Platanic acid 6060-06-6 C₂₉H₄₆O₄

Pentacyclic

Triterpenoid (Organic

Acid)

Chloroplatinic acid 16941-12-1 H₂PtCl₆
Inorganic Acid

(Platinum Compound)

Disposal Procedures for Platanic Acid
As a naturally derived organic acid, Platanic acid does not possess the acute toxicity or

corrosivity of strong inorganic acids. While specific disposal guidelines for Platanic acid are

not extensively documented due to its use primarily in research contexts, general principles for

the disposal of non-hazardous or standard organic chemical waste should be followed. Some

studies indicate that Platanic acid and its derivatives may exhibit cytotoxic activity, warranting

a cautious approach to its disposal.

Step-by-Step Disposal Protocol for Platanic Acid:
Consult the Safety Data Sheet (SDS): This is the primary source of information for handling

and disposal. If an SDS is not available, treat the substance as a potentially hazardous

chemical.

Personal Protective Equipment (PPE): At a minimum, wear standard laboratory PPE,

including safety goggles, a lab coat, and chemical-resistant gloves.

Waste Collection:

Collect waste Platanic acid and any contaminated materials (e.g., weighing paper, pipette

tips) in a designated, leak-proof, and clearly labeled hazardous waste container.

The label should include the words "Hazardous Waste," the full chemical name ("Platanic
acid"), and the approximate quantity.

If dissolved in a solvent, the solvent must also be identified on the label. Do not mix with

incompatible waste streams.
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Storage: Store the waste container in a designated satellite accumulation area, away from

incompatible chemicals.

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the pickup and disposal of the chemical waste. Do not pour

Platanic acid waste down the drain.

Disposal Procedures for Chloroplatinic Acid
Chloroplatinic acid is a corrosive and toxic substance that requires stringent disposal

procedures. It can cause severe skin burns, eye damage, and allergic reactions.

Step-by-Step Disposal Protocol for Chloroplatinic Acid:
Consult the Safety Data Sheet (SDS): The SDS for Chloroplatinic acid will provide detailed

information on its hazards and required safety precautions.

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, chemical

splash goggles, a face shield, and heavy-duty, chemical-resistant gloves. All handling of

Chloroplatinic acid should be done in a certified chemical fume hood.

Neutralization (for dilute solutions, if permissible by institutional policy):

Caution: Neutralization is an exothermic reaction and should only be performed by trained

personnel.

Slowly add the dilute Chloroplatinic acid solution to a large volume of a weak base, such

as a 5% sodium bicarbonate or soda ash solution, with constant stirring.

Monitor the pH of the solution. The target pH should be between 6 and 8.

Even after neutralization, the resulting solution will contain platinum salts and must be

disposed of as hazardous waste.

Waste Collection:

Collect all Chloroplatinic acid waste, including neutralized solutions and contaminated

materials, in a designated, leak-proof, and corrosion-resistant container (e.g.,
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polyethylene).

The container must be clearly labeled as "Hazardous Waste: Chloroplatinic Acid" and

include details of the contents (e.g., "neutralized solution," "contaminated gloves").

Storage: Store the waste container in a designated and secure satellite accumulation area,

segregated from incompatible materials, particularly bases and reducing agents.

Arrange for Pickup: Contact your institution's EHS department for proper disposal. Due to its

toxicity and the value of platinum, this waste may be sent for precious metal recovery.

Visualizing the Disposal Workflow
The following diagram illustrates a general decision-making process for the disposal of

laboratory chemicals.
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Caption: General workflow for laboratory chemical waste disposal.
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By adhering to these guidelines and prioritizing accurate chemical identification, researchers

can ensure the safe and compliant disposal of chemical waste, protecting both themselves and

the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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